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Compound of Interest

Compound Name: (DHQD)2PHAL

Cat. No.: B128168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical information for the handling

of (DHQD)₂PHAL (Hydroquinidine 1,4-phthalazinediyl diether), a chiral ligand extensively used

in asymmetric synthesis, most notably in the Sharpless Asymmetric Dihydroxylation reaction.[1]

[2][3] Adherence to these procedures is critical for ensuring laboratory safety and maintaining

experimental integrity.

Core Safety and Handling
(DHQD)₂PHAL is a white to off-white or light yellow crystalline powder.[4][5] While not classified

as a hazardous material, it is imperative to handle it with care, as it may cause skin and eye

irritation, and allergic skin reactions.[6]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against exposure. The following equipment is

mandatory when handling (DHQD)₂PHAL:

Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against dust particles.

Skin Protection: Chemical-resistant gloves, such as nitrile rubber, and a standard laboratory

coat are required. For tasks with a higher risk of dust generation, a chemical-resistant apron

should be considered.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b128168?utm_src=pdf-interest
https://www.chemimpex.com/products/46519
https://www.scbt.com/p/dhqd-2phal-140853-10-7
https://www.buchler-gmbh.com/glossary/dhqd2phal-cas-no-140853-10-7/
https://www.pragmetis.com/cgi-sys/suspendedpage.cgi
https://www.benchchem.com/pdf/Technical_Guide_Physical_and_Chemical_Properties_of_DHQ_PHAL.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_DHQ_2PHAL_Sharpless_Asymmetric_Dihydroxylation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: In a well-ventilated area or a chemical fume hood, respiratory

protection is not typically required. However, if dust is likely to be generated, a NIOSH-

approved N95 respirator is recommended.[7]
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Personal Protective Equipment (PPE) for (DHQD)2PHAL

Handling (DHQD)2PHAL

Eye/Face Protection
(Chemical Goggles/Face Shield)

Mandatory

Skin Protection
(Nitrile Gloves, Lab Coat)

Mandatory

Respiratory Protection
(N95 Respirator for Dust)

As Needed
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Start

Reaction Setup:
Dissolve AD-mix-β in t-BuOH/H₂O

Cool to 0°C

Add Alkene Substrate

Monitor Reaction via TLC

Quench with Sodium Sulfite

Extract with Organic Solvent

Purify Product

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

